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Compound of Interest

Compound Name: SAHM1 TFA

Cat. No.: B2360431 Get Quote

This document provides essential safety and logistical information for the proper disposal of

SAHM1 TFA, a hydrocarbon-stapled alpha-helical peptide that acts as a Notch pathway

inhibitor.[1][2] The disposal protocol is primarily dictated by the trifluoroacetic acid (TFA) salt, a

corrosive and environmentally harmful chemical.[3][4] Adherence to these procedures is critical

for ensuring personnel safety and regulatory compliance.

Waste Classification and Handling
SAHM1 TFA waste should be treated as hazardous chemical waste due to the presence of

trifluoroacetic acid.[3][5] This requires segregation from general laboratory trash and other

waste streams. Under no circumstances should SAHM1 TFA or its containers be disposed of

down the drain.[3][5][6]

Personal Protective Equipment (PPE)
When handling SAHM1 TFA for disposal, appropriate personal protective equipment must be

worn. This includes, but is not limited to:

Safety goggles with side shields or a face shield

Chemical-resistant gloves (check manufacturer's recommendations for TFA compatibility)

A lab coat
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The following table summarizes the key logistical parameters for the disposal of SAHM1 TFA
waste.

Parameter Guideline Source

Waste Container Type

Sturdy, compatible glass or

polyethylene container with a

tight-fitting cap.

[4][7]

Waste Labeling

Label container with

"Hazardous Waste," the full

chemical name ("SAHM1

Trifluoroacetate" or

"Trifluoroacetic Acid Waste"),

and appropriate hazard

symbols.

[4][7]

Waste Segregation

Segregate from incompatible

materials such as bases,

oxidizers, reducing agents,

and metals.[5][8]

[5][8]

Storage Location

Store in a designated, well-

ventilated satellite

accumulation area, away from

general lab traffic.[4][7]

[4][7]

Disposal Request

Arrange for pickup through

your institution's Environmental

Health and Safety (EHS)

department once the container

is nearly full (e.g., 80%

capacity).[5][7]

[5][7]

Experimental Workflow: Disposal of SAHM1 TFA
The following diagram outlines the step-by-step procedure for the safe disposal of SAHM1 TFA
waste.
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Figure 1. SAHM1 TFA Disposal Workflow
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Figure 1. SAHM1 TFA Disposal Workflow
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Spill and Emergency Procedures
In the event of a spill, the primary hazard is from the trifluoroacetic acid component.

For small spills (less than 50 mL):

Alert personnel in the immediate area.

Ensure proper ventilation.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or sand.

[7]

Collect the absorbent material into a designated hazardous waste container.

Clean the spill area thoroughly.

For large spills (greater than 50 mL):

Evacuate the laboratory immediately.[7]

Alert others in the vicinity and activate the fire alarm if necessary.[7]

Close the laboratory doors and post a warning sign.[7]

Contact your institution's EHS and emergency services for assistance.[5][7]

In case of personnel exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[5]

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash

station, holding the eyelids open. Seek immediate medical attention.[5]

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7]
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Always report any spills or exposures to your supervisor and EHS department in accordance

with your institution's policies.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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